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Compound of Interest

Compound Name: Oxythiamine

Cat. No.: B085929 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Oxythiamine, a thiamine antagonist used in

research.[1][2] The following procedural guidance outlines operational and disposal plans to

foster a safe laboratory environment.

Hazard Assessment and Safety Precautions
There are conflicting classifications regarding the hazards of Oxythiamine. Some safety data

sheets (SDS) do not classify it as a hazardous substance according to the Globally

Harmonized System (GHS)[3][4]. However, other sources classify it as harmful if swallowed

and very toxic to aquatic life with long-lasting effects[5][6]. Given this discrepancy, a cautious

approach is strongly recommended. Assume the compound is hazardous and handle it with

appropriate care to minimize exposure and environmental release.

First Aid Measures:

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR)[4].

In case of skin contact: Thoroughly rinse the skin with plenty of water and remove any

contaminated clothing[4].
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In case of eye contact: Immediately flush the eyes with large amounts of water, removing

contact lenses if present[4][5].

In case of ingestion: Rinse the mouth with water if the person is conscious. Do not induce

vomiting[4]. In all cases of exposure, seek medical attention[4][5].

Personal Protective Equipment (PPE)
When handling Oxythiamine, appropriate personal protective equipment must be worn to

prevent exposure. This includes:

Eye Protection: Safety goggles with side-shields are required[5].

Hand Protection: Wear protective gloves[5]. Nitrile, neoprene, or latex gloves are generally

recommended for handling hazardous drugs, though vinyl gloves should be avoided[7].

Skin and Body Protection: An impervious, long-sleeved gown that closes in the back should

be worn[5][8].

Respiratory Protection: If there is a risk of generating airborne powder or aerosols, a fit-

tested NIOSH-certified N95 or N100 respirator is strongly recommended[5][7].

Quantitative Data for Oxythiamine
Property Value Source

Molecular Formula C12H17Cl2N3O2S [4]

Molecular Weight 338.25 g/mol [4]

CAS Number 614-05-1 [3][4]

Melting Point 250 °C (482 °F) [9]

Flash Point Not applicable [3]

Solubility PBS (pH 7.2): 10mg/mL [10]

Storage Temperature
Store at -20°C (powder) or

-80°C (in solvent)
[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://dcchemicals.com/msds/MSDS_DC12352.html
https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://dcchemicals.com/msds/MSDS_DC12352.html
https://www.benchchem.com/product/b085929?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC12352.html
https://dcchemicals.com/msds/MSDS_DC12352.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://dcchemicals.com/msds/MSDS_DC12352.html
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://dcchemicals.com/msds/MSDS_DC12352.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.benchchem.com/product/b085929?utm_src=pdf-body
https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://cdn.caymanchem.com/cdn/msds/29953m.pdf
https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://serva.de/upload/msdssdb/36/sd_36020_US_.pdf
https://cdn.caymanchem.com/cdn/msds/29953m.pdf
https://www.caymanchem.com/product/29953
https://dcchemicals.com/msds/MSDS_DC12352.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Occupational exposure limits for Oxythiamine have not been established[5].

Operational Plan for Safe Handling
A systematic approach to handling Oxythiamine from receipt to experimental use is critical for

safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, well-ventilated area, away from direct sunlight and sources of

ignition[5].

Keep the container tightly sealed[5]. Recommended storage is at -20°C for the powder form

or -80°C when in solvent[5].

2. Preparation of Solutions:

All handling of powdered Oxythiamine should be conducted in a designated area with

appropriate exhaust ventilation, such as a chemical fume hood, to avoid the formation of

dust and aerosols[5][6].

Wear all required PPE, including respiratory protection if weighing the powder.

When preparing solutions, slowly add the solvent to the powder to minimize dust generation.

3. Use in Experiments:

Clearly label all solutions containing Oxythiamine.

When using Oxythiamine in experiments, ensure that all procedures are conducted in a

manner that minimizes the risk of spills, splashes, or aerosol generation.

Avoid contact with skin, eyes, and inhalation of any mists or vapors[6].
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Proper disposal of Oxythiamine and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All unused Oxythiamine, contaminated solutions, and disposable materials (e.g., gloves,

pipette tips, paper towels) should be collected as hazardous waste.

Use a designated, leak-proof, and clearly labeled waste container.

2. Treatment and Disposal:

Do not dispose of Oxythiamine down the drain or in regular laboratory trash[11].

The recommended method of disposal is to send the waste to an approved waste disposal

plant[5][6].

Contact your institution's Environmental Health and Safety (EHSO) department to coordinate

the pickup and disposal of the hazardous waste[12].

Incineration is the preferred method for disposing of unused pharmaceuticals[13].
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Safe Handling and Disposal Workflow for Oxythiamine
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Caption: Logical workflow for the safe handling and disposal of Oxythiamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.scbt.com/p/oxythiamine-hydrochloride-136-16-3
https://cdn.caymanchem.com/cdn/msds/29953m.pdf
https://www.abmole.com/literature/oxythiamine-chloride-hydrochloride-msds.html
https://dcchemicals.com/msds/MSDS_DC12352.html
https://dcchemicals.com/msds/MSDS_DC20489.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://serva.de/upload/msdssdb/36/sd_36020_US_.pdf
https://www.caymanchem.com/product/29953
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://ebusiness.avma.org/files/productdownloads/BMP_RxDisposalPoster.pdf
https://www.benchchem.com/product/b085929#personal-protective-equipment-for-handling-oxythiamine
https://www.benchchem.com/product/b085929#personal-protective-equipment-for-handling-oxythiamine
https://www.benchchem.com/product/b085929#personal-protective-equipment-for-handling-oxythiamine
https://www.benchchem.com/product/b085929#personal-protective-equipment-for-handling-oxythiamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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